Cas no 1984776-39-7 (N3-PEG8-CH2COOtBu)

N3-PEG8-CH2COOtBu is a heterobifunctional PEG derivative featuring an azide (N3) group at one terminus and a tert-butyl ester (COOtBu) at the other, linked by an 8-unit polyethylene glycol (PEG) spacer. The azide group enables efficient click chemistry reactions, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC), while the tert-butyl ester provides a protected carboxylic acid functionality for further conjugation under mild deprotection conditions. The PEG spacer enhances solubility, reduces immunogenicity, and improves biocompatibility, making this compound suitable for bioconjugation, drug delivery, and materials science applications. Its well-defined structure and functional group orthogonality ensure precise and controlled modifications in synthetic and biological systems.
N3-PEG8-CH2COOtBu structure
N3-PEG8-CH2COOtBu structure
Product Name:N3-PEG8-CH2COOtBu
CAS No:1984776-39-7
MF:C22H43N3O10
MW:509.590927362442
CID:4710183
PubChem ID:138393794
Update Time:2025-05-20

N3-PEG8-CH2COOtBu Chemical and Physical Properties

Names and Identifiers

    • N3-PEG8-CH2COOtBu
    • HY-138377
    • 1984776-39-7
    • tert-butyl 26-azido-3,6,9,12,15,18,21,24-octaoxahexacosanoate
    • AKOS040757187
    • tert-butyl 2-[2-[2-[2-[2-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]acetate
    • CS-0148088
    • DA-71241
    • Azido-PEG8-C-Boc
    • G80706
    • Inchi: 1S/C22H43N3O10/c1-22(2,3)35-21(26)20-34-19-18-33-17-16-32-15-14-31-13-12-30-11-10-29-9-8-28-7-6-27-5-4-24-25-23/h4-20H2,1-3H3
    • InChI Key: GLHQFKXMGGQWSP-UHFFFAOYSA-N
    • SMILES: O(C(COCCOCCOCCOCCOCCOCCOCCOCCN=[N+]=[N-])=O)C(C)(C)C

Computed Properties

  • Exact Mass: 509.29484458 g/mol
  • Monoisotopic Mass: 509.29484458 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 28
  • Complexity: 528
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 115
  • Molecular Weight: 509.6

N3-PEG8-CH2COOtBu Pricemore >>

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